Cas no 188975-73-7 (2,3,4,7-Tetrahydro-5-(trifluoromethyl)sulfonyloxy-1H-Azepine-1-carboxylic Acid 1,1-Dimethylethyl Ester)

• Product Name: 2,3,4,7-Tetrahydro-5-(trifluoromethyl)sulfonyloxy-1H-Azepine-1-carboxylic Acid 1,1-Dimethylethyl Ester
• CAS No: 188975-73-7
• MF: C₁₂H₁₈F₃NO₅S
• MW: 345.335233211517
• CID: 1382321
• PubChem ID: 46942225
• Update Time: 2025-04-20

2,3,4,7-Tetrahydro-5-(trifluoromethyl)sulfonyloxy-1H-Azepine-1-carboxylic Acid 1,1-Dimethylethyl Ester Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 5-(trifluoromethylsulfonyloxy)-2,3,4,7-tetrahydroazepine-1-carboxylate
• tert-butyl 5-(trifluoromethylsulfonyloxy)-2,3,4,7-tetrahydro-1H-azepine-1-carboxylate
• YPDXBXBLUSXNAK-UHFFFAOYSA-N
• 188975-73-7
• 1H-1-Benzazepine-1-acetic acid, 3-amino-2,3,4,5-tetrahydro-2-oxo-, 1,1-dimethylethyl ester, (3S)-, (2R,3R)-2,3-dihydroxybutanedioate (1:1) (9CI)
• DTXSID60677570
• tert-Butyl 5-[(trifluoromethanesulfonyl)oxy]-2,3,4,7-tetrahydro-1H-azepine-1-carboxylate
• DB-353067
• F96750
• AKOS015841626
• tert-butyl 2-(3-amino-2-oxo-4,5-dihydro-3H-1-benzazepin-1-yl)acetate,2,3-dihydroxybutanedioic acid
• SCHEMBL985599
• 2,3,4,7-Tetrahydro-5-(trifluoromethyl)sulfonyloxy-1H-Azepine-1-carboxylic Acid 1,1-Dimethylethyl Ester

• Inchi： 1S/C12H18F3NO5S/c1-11(2,3)20-10(17)16-7-4-5-9(6-8-16)21-22(18,19)12(13,14)15/h6H,4-5,7-8H2,1-3H3
• InChI Key： YPDXBXBLUSXNAK-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(=O)(=O)OC1=CCN(C(=O)OC(C)(C)C)CCC1

Computed Properties

• Exact Mass: 345.08577833g/mol
• Monoisotopic Mass: 345.08577833g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 81.3Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 377.5±42.0 °C at 760 mmHg
• Flash Point: 182.1±27.9 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2,3,4,7-Tetrahydro-5-(trifluoromethyl)sulfonyloxy-1H-Azepine-1-carboxylic Acid 1,1-Dimethylethyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Alkanesulfonic acids and derivatives